Cas no 2228495-86-9 (3-(5-hydroxy-2-nitrophenyl)methylazetidin-3-ol)

• Product Name: 3-(5-hydroxy-2-nitrophenyl)methylazetidin-3-ol
• CAS No: 2228495-86-9
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 5859539
• PubChem ID: 165709920
• Update Time: 2025-10-30

3-(5-hydroxy-2-nitrophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-hydroxy-2-nitrophenyl)methylazetidin-3-ol
• EN300-1800546
• 2228495-86-9
• 3-[(5-hydroxy-2-nitrophenyl)methyl]azetidin-3-ol

• Inchi： 1S/C10H12N2O4/c13-8-1-2-9(12(15)16)7(3-8)4-10(14)5-11-6-10/h1-3,11,13-14H,4-6H2
• InChI Key： HMDOUQKRMWQFJZ-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C(C=CC=2[N+](=O)[O-])O)CNC1

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 98.3Ų

Additional information on 3-(5-hydroxy-2-nitrophenyl)methylazetidin-3-ol

Recent Advances in the Study of 3-(5-hydroxy-2-nitrophenyl)methylazetidin-3-ol (CAS: 2228495-86-9)

The compound 3-(5-hydroxy-2-nitrophenyl)methylazetidin-3-ol (CAS: 2228495-86-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidin-3-ol core and nitrophenyl moiety, has shown promising potential in various therapeutic applications, including antimicrobial and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A 2023 study published in the *Journal of Medicinal Chemistry* investigated the antimicrobial efficacy of 3-(5-hydroxy-2-nitrophenyl)methylazetidin-3-ol against multidrug-resistant bacterial strains. The researchers employed a combination of in vitro assays and molecular docking simulations to demonstrate that the compound exhibits potent inhibitory effects on bacterial cell wall synthesis, particularly targeting penicillin-binding proteins (PBPs). These findings suggest its potential as a lead compound for developing novel antibiotics.

In addition to its antimicrobial properties, recent research has highlighted the anti-inflammatory potential of this compound. A study conducted by a team at the University of Cambridge revealed that 3-(5-hydroxy-2-nitrophenyl)methylazetidin-3-ol significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The study proposed that the compound's mechanism involves the modulation of the NF-κB signaling pathway, making it a candidate for further development in treating chronic inflammatory diseases.

The synthetic accessibility of 3-(5-hydroxy-2-nitrophenyl)methylazetidin-3-ol has also been a focal point of recent research. A 2024 paper in *Organic Letters* detailed an improved synthetic route that enhances yield and purity while reducing the number of steps. The new method employs a palladium-catalyzed cross-coupling reaction, which has been shown to be more efficient and environmentally friendly compared to traditional approaches. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 3-(5-hydroxy-2-nitrophenyl)methylazetidin-3-ol. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, necessitating further structural modifications or formulation strategies. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 3-(5-hydroxy-2-nitrophenyl)methylazetidin-3-ol (CAS: 2228495-86-9) represents a versatile scaffold with significant therapeutic potential. Recent studies have shed light on its antimicrobial and anti-inflammatory activities, optimized its synthesis, and identified key challenges for future development. Continued research in this area is expected to yield valuable insights and potentially lead to the discovery of new drugs targeting resistant infections and inflammatory conditions.